CGamF Uptake Rate vs. NBD-Labeled Analogs in Isolated Rat Hepatocytes
In a direct head-to-head comparison using isolated rat hepatocytes, the initial linear uptake rate of CGamF (7.8 ± 0.5 U/min) was 8.3% higher than that of C-NBD-L (7.2 ± 0.3 U/min) but 43% lower than that of CDC-NBD-L (13.7 ± 1.0 U/min) [1]. The Michaelis constant (Km) for CGamF was 10.8 μmol/L, compared to 3.8 μmol/L for C-NBD-L and 3.0 μmol/L for CDC-NBD-L, indicating lower apparent affinity for the uptake transporter(s) [1]. These quantitative differences allow researchers to select the analog with kinetic parameters most appropriate for their specific assay sensitivity and dynamic range requirements.
| Evidence Dimension | Initial Linear Uptake Rate |
|---|---|
| Target Compound Data | 7.8 ± 0.5 U/min |
| Comparator Or Baseline | C-NBD-L: 7.2 ± 0.3 U/min; CDC-NBD-L: 13.7 ± 1.0 U/min |
| Quantified Difference | CGamF uptake 8.3% faster than C-NBD-L; 43% slower than CDC-NBD-L |
| Conditions | Isolated rat hepatocytes, 0.3 μmol/L FBA, 37°C, 0.15 mol/L Na⁺ |
Why This Matters
The intermediate uptake rate of CGamF provides a balanced dynamic range for both inhibition and activation studies compared to the lower-activity C-NBD-L and the higher-activity CDC-NBD-L.
- [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source
